2-(2-fluorophenoxy)-N-(2-(3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)acetamide

• IUPAC Name: 2-(2-fluorophenoxy)-N-[2-(3-pyridin-4-ylpyrazol-1-yl)ethyl]acetamide
• InChI: InChI=1S/C18H17FN4O2/c19-15-3-1-2-4-17(15)25-13-18(24)21-10-12-23-11-7-16(22-23)14-5-8-20-9-6-14/h1-9,11H,10,12-13H2,(H,21,24)
• InChI Key: KLCHXVLOASRFSS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCC(=O)NCCN2C=CC(=N2)C3=CC=NC=C3)F
• Molecular Formula: C18H17FN4O2
• Molecular Weight: 340.4 g/mol

Description

The compound “2-(2-fluorophenoxy)-N-(2-(3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)acetamide” is a complex organic molecule that contains several functional groups, including a fluorophenoxy group, a pyridinyl group, a pyrazolyl group, and an acetamide group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a fluorophenoxy group attached to a pyridinyl group via an ethyl linker, which is also attached to a pyrazolyl group via an acetamide linkage.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present in its structure. For instance, the fluorine atom in the fluorophenoxy group could potentially undergo nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the fluorine atom could enhance its lipophilicity, potentially improving its ability to cross biological membranes.

Scientific Research Applications

Coordination Polymers and Luminescent Materials

• Researchers have synthesized coordination polymers incorporating the ligand 2-(2-fluorophenoxy)-N-(2-(3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)acetamide. These polymers exhibit interesting structures, such as two-dimensional (2D) frameworks and three-dimensional (3D) networks. .

Fluorinated Pyridine Derivatives

• The compound’s structure contains a fluorine atom attached to a pyridine ring. Fluorinated pyridines are valuable intermediates in organic synthesis. Researchers explore their use in pharmaceuticals, agrochemicals, and materials science. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s intended for use as a pharmaceutical or agrochemical, its mechanism of action would likely involve interaction with specific biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

The future research directions for this compound could include further exploration of its potential uses, optimization of its synthesis process, and detailed investigation of its mechanism of action.